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Compound of Interest

Compound Name: Triacontane

L  Get Quote

Cat. No.: B166396

Essential Safety and Handling Guide for Triacontane

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential information for the safe handling and
disposal of triacontane (C30H62), a long-chain alkane. By adhering to these procedures, you
can minimize risks and maintain a safe research environment.

Physical and Chemical Properties

Understanding the properties of triacontane is the first step toward safe handling.

Property

Value

Source

Physical State

White waxy solid/flakes

[1]2]

Molecular Formula C30H62 [3][4]

Molecular Weight 422.8 g/mol [4]

Melting Point 65.8 °C (150.4 °F) [4]

Boiling Point 449.7 °C (841.5 °F) at 760 4]

mmHg

Solubility Insoluble in water [4]

Vapor Pressure Negligible [1]
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.

led t i :

PPE Category Item Specifications & Rationale

Should be ANSI z287.1
compliant with side shields to
protect against dust particles.
Eye and Face Protection Safety Glasses or Goggles [5][6] A face shield may be
necessary if there is a risk of
splashing or significant dust

generation.[5]

Nitrile, neoprene, butyl, or
polychloroprene gloves are
) ) ) recommended.[1][5] Gloves
Hand Protection Chemical-Resistant Gloves ]
should be inspected before

use and replaced if damaged.

[1]5]

A standard long-sleeved lab
Body Protection Laboratory Coat coat should be worn to protect
skin and clothing.[5][6]

Generally not required under
normal use with adequate
ventilation as triacontane is not
Respiratory Protection Dust Mask/Respirator volatile.[5] However, if dust is
generated, a NIOSH-approved
respirator for particulates is

recommended.[7][8]

PPE Selection and Use Workflow

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b166396?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_Methyl_triacontane.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Methyltriacontane.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_Methyl_triacontane.pdf
https://datasheets.scbt.com/sc-251291.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_Methyl_triacontane.pdf
https://datasheets.scbt.com/sc-251291.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_Methyl_triacontane.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_Methyl_triacontane.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Methyltriacontane.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_Methyl_triacontane.pdf
https://cameochemicals.noaa.gov/chemical/21137
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Ethyl_triacontanoate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Preparation Phase

)

PPE Selection

(

) (

=

No

E Usage
\4

Inspect PPE for Damage

Don PPE Correctly

Gerform Handling of Triacontanej

[Doff and Dispose of Contaminated PPE Properly)

Click to download full resolution via product page

PPE selection and use workflow for handling triacontane.
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Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling triacontane will minimize the risk of exposure and
contamination.

e Preparation:

o Ensure the work area is clean and well-ventilated.[2] A fume hood is recommended,
especially when working with the powder form.[8]

o Confirm that all necessary PPE is available and in good condition.[5]

o Locate the nearest safety shower and eyewash station before beginning work.[5]
» Handling:

o Avoid generating dust.[2][8]

o Limit all unnecessary personal contact with the chemical.[1]

o Use non-sparking tools to prevent ignition sources, as dust can be explosive.[1][2]
 In Case of a Spill:

o For small spills, sweep up the solid material and place it into a suitable, labeled container
for disposal.[5] Avoid generating dust during cleanup.[5]

o For larger spills, clear the area of personnel and move upwind.[1] Alert emergency
responders.[1]

o Clean the spill area with an appropriate solvent (e.g., acetone) and then wash with soap
and water.[7]

Safe Handling Workflow
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Workflow for the safe handling of triacontane.

Disposal Plan

Proper disposal of triacontane and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

» Waste Collection: All waste materials containing triacontane, including contaminated PPE
and cleaning materials, should be collected in a designated and clearly labeled hazardous
waste container.[5]

» Disposal Method:

o Consult your institution's Environmental Health and Safety (EHS) department for specific
disposal guidelines.[6]
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o In general, unused triacontane should be disposed of as chemical waste in accordance
with local, state, and federal regulations.[3][6]

o One recommended method is to dissolve or mix the material with a combustible solvent
and burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

o Empty Containers: Rinse empty containers thoroughly with an appropriate solvent. The
rinsate should be collected as chemical waste. After rinsing, the container can typically be
disposed of as regular lab waste, but always confirm with your EHS department.[6]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Procedure

Move the victim to fresh air. If breathing is
Inhalation difficult, give oxygen. If irritation or discomfort

persists, seek medical attention.[1][3]

Remove contaminated clothing. Flush skin and
Skin Contact hair with running water and soap. Seek medical

attention if irritation occurs.[1][3]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. If irritation

continues, seek medical attention.[1][3]

Do not induce vomiting. Rinse mouth with water.
Ingestion First aid is not generally required, but if in doubt,

contact a poison control center or doctor.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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